3-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2,2-difluoropropan-1-ol

• IUPAC Name: 3-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-2,2-difluoropropan-1-ol
• InChI: InChI=1S/C11H15ClF2N4O/c12-9-5-15-10(16-6-9)18-3-1-17(2-4-18)7-11(13,14)8-19/h5-6,19H,1-4,7-8H2
• InChI Key: IXLUPLWNQIZOPO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(CO)(F)F)C2=NC=C(C=N2)Cl
• Molecular Formula: C11H15ClF2N4O
• Molecular Weight: 292.71 g/mol

Description

3-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2,2-difluoropropan-1-ol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine. This compound is known to have unique biochemical and physiological effects that make it a promising candidate for further exploration.

Mechanism of Action

The mechanism of action of 3-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2,2-difluoropropan-1-ol is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, this compound has been found to have an effect on the levels of certain neurotransmitters in the brain, which may be responsible for its potential applications in the treatment of neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2,2-difluoropropan-1-ol are complex and varied. This compound has been found to have an effect on the levels of certain neurotransmitters in the brain, which may be responsible for its potential applications in the treatment of neurological disorders. Additionally, this compound has been shown to have significant activity against certain types of cancer cells, making it a promising candidate for the development of new cancer treatments.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2,2-difluoropropan-1-ol in lab experiments include its potential applications in the development of new cancer treatments and its potential applications in the treatment of neurological disorders. However, there are also limitations to using this compound in lab experiments, including the fact that its mechanism of action is not fully understood and that more research is needed to fully explore its potential applications.

Future Directions

There are many potential future directions for research involving 3-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2,2-difluoropropan-1-ol. Some of these directions include further exploration of its potential applications in the treatment of neurological disorders, as well as the development of new cancer treatments based on its activity against certain types of cancer cells. Additionally, more research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 3-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2,2-difluoropropan-1-ol involves several steps. The starting materials for the synthesis are 5-chloropyrimidine-2-carbaldehyde and 1-(2,2-difluoro-1-(hydroxymethyl)propyl)piperazine. These two compounds are reacted together in the presence of a suitable catalyst to produce the desired product.

Scientific Research Applications

The potential applications of 3-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2,2-difluoropropan-1-ol in scientific research are vast. This compound has been shown to have significant activity against certain types of cancer cells, making it a promising candidate for the development of new cancer treatments. Additionally, this compound has been found to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.